Cas no 1440427-98-4 (methyl 5-fluoro-1,3thiazolo5,4-bpyridine-2-carboxylate)

• Product Name: methyl 5-fluoro-1,3thiazolo5,4-bpyridine-2-carboxylate
• CAS No: 1440427-98-4
• MF: C₈H₅FN₂O₂S
• MW: 212.200903654099
• CID: 4599905
• PubChem ID: 75525739
• Update Time: 2025-06-08

methyl 5-fluoro-1,3thiazolo5,4-bpyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-fluoro-[1,3]thiazolo[5,4-b]pyridine-2-carboxylate
• Thiazolo[5,4-b]pyridine-2-carboxylic acid, 5-fluoro-, methyl ester
• methyl 5-fluoro-1,3thiazolo5,4-bpyridine-2-carboxylate

• Inchi： 1S/C8H5FN2O2S/c1-13-8(12)7-10-4-2-3-5(9)11-6(4)14-7/h2-3H,1H3
• InChI Key： UQICKCQYIFYWCP-UHFFFAOYSA-N
• SMILES： C12SC(C(OC)=O)=NC1=CC=C(F)N=2

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 321.8±45.0 °C at 760 mmHg
• Flash Point: 148.4±28.7 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

methyl 5-fluoro-1,3thiazolo5,4-bpyridine-2-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on methyl 5-fluoro-1,3thiazolo5,4-bpyridine-2-carboxylate

Recent Advances in the Study of Methyl 5-fluoro-1,3-thiazolo[5,4-b]pyridine-2-carboxylate (CAS: 1440427-98-4)

Methyl 5-fluoro-1,3-thiazolo[5,4-b]pyridine-2-carboxylate (CAS: 1440427-98-4) is a heterocyclic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound belongs to the thiazolopyridine family, which is known for its diverse pharmacological activities, including antimicrobial, anticancer, and anti-inflammatory properties. The presence of a fluorine atom at the 5-position and a carboxylate ester group at the 2-position enhances its reactivity and potential for further derivatization, making it a valuable scaffold for the development of novel therapeutic agents.

Recent studies have focused on the synthesis and biological evaluation of methyl 5-fluoro-1,3-thiazolo[5,4-b]pyridine-2-carboxylate and its derivatives. One of the key findings is its role as a precursor in the synthesis of kinase inhibitors. Kinases are critical targets in the treatment of various cancers, and the ability of this compound to interact with kinase active sites has been demonstrated through molecular docking studies. For instance, derivatives of this compound have shown promising inhibitory activity against EGFR (Epidermal Growth Factor Receptor) and VEGFR (Vascular Endothelial Growth Factor Receptor), which are implicated in tumor growth and angiogenesis.

In addition to its anticancer potential, methyl 5-fluoro-1,3-thiazolo[5,4-b]pyridine-2-carboxylate has been investigated for its antimicrobial properties. A recent study published in the Journal of Medicinal Chemistry reported that this compound exhibits moderate activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The mechanism of action is believed to involve interference with bacterial cell wall synthesis, although further studies are needed to elucidate the precise molecular targets.

The synthetic routes to methyl 5-fluoro-1,3-thiazolo[5,4-b]pyridine-2-carboxylate have also been optimized in recent years. A novel one-pot synthesis method has been developed, which significantly improves the yield and reduces the reaction time compared to traditional multi-step procedures. This advancement is particularly important for scaling up production for preclinical and clinical studies. The method involves the condensation of 5-fluoro-2-aminopyridine with methyl 2-chloro-2-oxoacetate, followed by cyclization in the presence of a Lewis acid catalyst.

Despite these promising developments, challenges remain in the clinical translation of methyl 5-fluoro-1,3-thiazolo[5,4-b]pyridine-2-carboxylate-based therapeutics. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further structural optimization and in vivo studies. However, the compound's versatility and demonstrated biological activities make it a compelling candidate for continued research in the field of drug discovery.

In conclusion, methyl 5-fluoro-1,3-thiazolo[5,4-b]pyridine-2-carboxylate (CAS: 1440427-98-4) represents a promising scaffold for the development of new therapeutic agents, particularly in oncology and infectious diseases. Recent studies have highlighted its potential as a kinase inhibitor and antimicrobial agent, while advances in synthetic methodologies have facilitated its broader application. Future research should focus on addressing the remaining challenges to unlock its full therapeutic potential.